Cas no 1708401-36-8 (2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol)
2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol
-
- Inchi: 1S/C10H17N3O/c1-7(2)6-13-10(14)8-5-11-4-3-9(8)12-13/h7,11-12H,3-6H2,1-2H3
- InChI Key: JLQKTYXDBJOJET-UHFFFAOYSA-N
- SMILES: O=C1C2CNCCC=2NN1CC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 283
- XLogP3: 0.7
- Topological Polar Surface Area: 44.4
2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM287823-1g |
2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol |
1708401-36-8 | 97% | 1g |
$636 | 2021-08-18 | |
| Chemenu | CM287823-5g |
2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol |
1708401-36-8 | 97% | 5g |
$1323 | 2021-08-18 | |
| Chemenu | CM287823-10g |
2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol |
1708401-36-8 | 97% | 10g |
$1814 | 2021-08-18 | |
| Chemenu | CM287823-1g |
2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol |
1708401-36-8 | 97% | 1g |
$636 | 2023-02-17 | |
| Chemenu | CM287823-5g |
2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol |
1708401-36-8 | 97% | 5g |
$1323 | 2023-02-17 | |
| Chemenu | CM287823-10g |
2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol |
1708401-36-8 | 97% | 10g |
$1814 | 2023-02-17 |
2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol
Introduction to 2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol (CAS No. 1708401-36-8)
2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the pyrazolo[4,3-c]pyridine scaffold, which is a privileged structure in medicinal chemistry known for its biological activity. The presence of an isobutyl side chain and a hydroxyl group at the 3-position of the tetrahydropyrazolo[4,3-c]pyridine core contributes to its distinct chemical and biological profile.
The chemical formula of this compound is C₁₁H₁₅NO₃, and it is characterized by a fused ring system consisting of a pyrazole ring connected to a pyridine ring. This structural motif is highly versatile and has been explored in various drug discovery programs due to its ability to interact with multiple biological targets. The tetrahydro prefix indicates the saturation of the pyrazole ring, which can influence the compound's solubility, metabolic stability, and overall pharmacokinetic properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions of 2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol with biological targets. Studies suggest that this compound exhibits potential binding affinity to enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of novel therapeutic agents. The hydroxyl group at the 3-position serves as a key pharmacophore, facilitating hydrogen bonding interactions with biological targets and enhancing binding specificity.
One of the most intriguing aspects of this compound is its potential role in modulating central nervous system (CNS) activity. The pyrazolo[4,3-c]pyridine scaffold is known to be present in several psychoactive drugs, and modifications at the isobutyl and hydroxyl positions can significantly alter the pharmacological profile. Preliminary studies have indicated that derivatives of this compound may exhibit anxiolytic and antidepressant-like effects in animal models. These findings are particularly exciting given the growing demand for alternative treatments for mental health disorders.
The synthesis of 2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as alkylation and hydroxylation. Advances in green chemistry principles have also led to the development of more sustainable synthetic methodologies for this class of compounds. These methods aim to minimize waste generation and reduce reliance on hazardous reagents.
In terms of pharmacological evaluation, 2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol has been tested in various in vitro assays to assess its biological activity. Initial results have shown promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation-related diseases. Additionally, the compound has demonstrated moderate affinity for certain neurotransmitter receptors, including serotonin receptors (5-HT1A), which are implicated in mood regulation.
The potential therapeutic applications of this compound are broad and span multiple disease areas. Beyond its implications in CNS disorders, it may also have utility in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The ability of 2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol to modulate inflammatory pathways makes it an attractive candidate for further investigation.
As research continues to uncover new biological targets and mechanisms of action for this class of compounds, 2-isobutyl derivatives are expected to play a significant role in drug discovery efforts. The structural flexibility inherent in the pyrazolo[4,3-c]pyridine scaffold allows for extensive molecular diversity through strategic modifications at various positions. This versatility enables researchers to fine-tune the pharmacological properties of these compounds to meet specific therapeutic needs.
The development of novel pharmaceutical agents often involves iterative processes that combine computational modeling with experimental validation. In the case of 2-isobutyltetrahydropyrazolo[4',3'-c]pyridin]-3'-ol, virtual screening techniques have been employed to identify potential lead compounds based on their predicted binding affinities to disease-relevant targets. These virtual screening approaches help streamline the drug discovery pipeline by prioritizing candidates that are most likely to exhibit desired biological activities.
The safety profile of CAS No 1708401 - 36 - 8 is another critical consideration during its development as a potential therapeutic agent. Preclinical toxicology studies are essential for assessing its metabolic stability、potential side effects、and long-term safety before human trials can commence。These studies provide valuable insights into how the compound behaves within living systems,including its absorption、distribution、metabolism、and excretion (ADME) properties。
The growing interest in heterocyclic compounds like tetrahydropyrazolo[4',3'-c]pyridines underscores their importance as building blocks in medicinal chemistry。The ability to modify these scaffolds at multiple positions offers unparalleled opportunities for generating structurally diverse libraries with tailored pharmacological profiles。This adaptability makes them ideal candidates for addressing unmet medical needs across various therapeutic areas。
In conclusion, 2-isobutyltetrahydropyrazolo[4',3'-c]pyridin]-3'-ol represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities。With ongoing research efforts focused on optimizing its pharmacological properties、evaluating its clinical potential、and developing sustainable synthetic routes,this compound holds promise as a valuable asset in modern drug discovery。Its unique combination of structural features、biological activity、and synthetic accessibility positions it as an exciting prospect for future pharmaceutical development。
1708401-36-8 (2-Isobutyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)